2-(Trifluorovinyl)benzothiazole

• CAS RN: 18101-08-1
• Molecular Formula: C9H4F3NS
• Molecular Weight: 215.2 g/mol
• IUPAC Name: 2-(1,2,2-trifluoroethenyl)-1,3-benzothiazole
• InChI: InChI=1S/C9H4F3NS/c10-7(8(11)12)9-13-5-3-1-2-4-6(5)14-9/h1-4H
• InChI Key: GWHRHXMUJPVWNQ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)C(=C(F)F)F
• synonyms: Benzothiazole, 2-(trifluoroethenyl)- (9CI)

Description

2-(Trifluorovinyl)benzothiazole is a chemical compound that has gained significant interest in the field of scientific research due to its potential applications in various fields. This compound is characterized by its unique chemical structure, which makes it an ideal candidate for use in a wide range of laboratory experiments. In

Scientific Research Applications

2-(Trifluorovinyl)benzothiazole has a wide range of scientific research applications. It has been used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and materials science. This compound has also been used in the development of new synthetic methods and catalysts.

Mechanism Of Action

The mechanism of action of 2-(Trifluorovinyl)benzothiazole is not fully understood. However, it is believed that this compound acts as a nucleophile, attacking electrophilic centers in organic compounds. This mechanism of action makes it an ideal candidate for use in various organic reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(Trifluorovinyl)benzothiazole have not been extensively studied. However, studies have shown that this compound has low toxicity and does not have any significant adverse effects on living organisms.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2-(Trifluorovinyl)benzothiazole in lab experiments is its unique chemical structure, which makes it an ideal candidate for use in various organic reactions. This compound is also relatively easy to synthesize and purify, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for research on 2-(Trifluorovinyl)benzothiazole. One area of interest is the development of new synthetic methods and catalysts using this compound. Another area of interest is the study of its potential applications in materials science and drug discovery. Additionally, further research is needed to fully understand the mechanism of action and biochemical effects of this compound.

Synthesis Methods

The synthesis of 2-(Trifluorovinyl)benzothiazole involves the reaction of 2-aminobenzothiazole with trifluoroacetaldehyde in the presence of a catalyst. The reaction takes place in an organic solvent such as ethanol or methanol, and the product is obtained by filtration and purification. This method is relatively simple and yields high purity products.